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Compound of Interest

Compound Name: Calcium dichloride dihydrate

Cat. No.: B8817594 Get Quote

Essential Safety and Handling Guide for Calcium
Dichloride Dihydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of calcium dichloride dihydrate (CaCl₂·2H₂O) in a laboratory

setting. It is intended for researchers, scientists, and professionals in drug development to

ensure safe and compliant laboratory practices.

Calcium dichloride dihydrate is a white, crystalline solid that is highly soluble in water. It is

classified as a chemical that causes serious eye irritation, skin irritation, and is harmful if

swallowed. Proper handling and the use of appropriate personal protective equipment (PPE)

are crucial to minimize risks of exposure.

Personal Protective Equipment (PPE)
The selection of PPE is dependent on the specific laboratory procedure and the potential for

exposure. The following table summarizes the recommended PPE for handling calcium
dichloride dihydrate.
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Situation Required PPE
Additional

Recommendations

Routine Handling of Small

Quantities (e.g., weighing,

preparing solutions at the

bench)

• Safety glasses with side

shields or chemical safety

goggles[1][2]• Nitrile rubber

gloves[3]• Laboratory coat or

other protective clothing[4]

• Work in a well-ventilated

area[5]• An eye wash fountain

should be available in the

immediate work area[4]

Handling of Large Quantities

or Operations Generating Dust

• Chemical safety goggles[4]•

Nitrile rubber gloves[3]• Full-

body protective clothing to

prevent skin exposure[4]•

NIOSH/MSHA approved

respirator if exposure limits are

exceeded or if irritation is

experienced[4][6]

• Use a fume hood or other

local exhaust ventilation[1]•

Avoid generating dust[1]

Spill Cleanup

• Chemical safety goggles or a

full-face shield[6]• Heavy-duty

gloves• Protective clothing and

boots[7]• NIOSH-approved

respirator with appropriate

particulate filter[6]

• Evacuate unprotected

personnel from the area[5]•

Ventilate the area of the spill[6]

Emergency (Fire)

• Self-contained breathing

apparatus (SCBA)[3]• Full

protective suit[7]

• Use extinguishing media

appropriate for the surrounding

fire (e.g., water spray, foam,

dry chemical, CO₂)[8]

Experimental Protocol: Preparation of a 1M Calcium
Dichloride Dihydrate Aqueous Solution
This protocol details the steps for safely preparing a 1 Molar aqueous solution of calcium
dichloride dihydrate.

Materials:
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Calcium dichloride dihydrate (CaCl₂·2H₂O)

Deionized water

Beaker

Graduated cylinder

Magnetic stirrer and stir bar

Spatula

Weighing boat

Volumetric flask

Procedure:

Pre-calculation: Determine the required mass of calcium dichloride dihydrate. The

molecular weight of CaCl₂·2H₂O is 147.01 g/mol . To prepare 1 liter of a 1M solution, 147.01

g of the compound is needed. Adjust the mass based on the desired final volume.

Don PPE: Before handling the chemical, put on a laboratory coat, nitrile gloves, and

chemical safety goggles.

Weighing: In a well-ventilated area or a fume hood, place a weighing boat on a calibrated

analytical balance. Tare the balance and carefully weigh the calculated mass of calcium
dichloride dihydrate using a clean spatula.

Dissolution: Transfer the weighed calcium dichloride dihydrate to a beaker containing a

magnetic stir bar and approximately half of the final desired volume of deionized water. Place

the beaker on a magnetic stirrer and stir until the solid is completely dissolved. Note that

heat is generated when calcium chloride dissolves in water, so use cool water.[4]

Final Volume Adjustment: Carefully transfer the dissolved solution to a volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the solute is transferred. Add deionized water to the flask until

the bottom of the meniscus reaches the calibration mark.
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Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Transfer the solution to a clearly labeled storage bottle. The label

should include the chemical name, concentration, date of preparation, and any relevant

hazard symbols. Store the container in a cool, dry, and well-ventilated place, away from

incompatible materials.[9]

Cleanup: Dispose of the weighing boat and any other disposable materials in the appropriate

waste container. Clean all glassware thoroughly. Wash hands after handling the chemical.

[10]

Spill Management Workflow
In the event of a calcium dichloride dihydrate spill, follow the steps outlined in the workflow

below to ensure a safe and effective cleanup.

Initial Response Cleanup Procedure Disposal

Spill Occurs Evacuate and Alert Assess Spill Size
and Hazard

Don Appropriate
PPE

Proceed with Cleanup Contain the Spill Collect Spilled Material Decontaminate Area Package and Label Waste Dispose According to
Local Regulations

Click to download full resolution via product page

Caption: Workflow for handling a calcium dichloride dihydrate spill.

PPE Selection Decision Tree
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with calcium dichloride dihydrate.
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Caption: Decision tree for selecting appropriate PPE.
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Storage and Disposal
Storage: Store calcium dichloride dihydrate in a tightly closed container in a cool, dry, and

well-ventilated area.[9] It is hygroscopic, meaning it readily absorbs moisture from the air, which

can lead to the degradation of the material and potential corrosion of steel containers.[9][6]

Keep it away from incompatible materials such as strong acids and oxidizing agents.[1]

Disposal: Dispose of calcium dichloride dihydrate and its solutions in accordance with

federal, state, and local environmental regulations.[9] For small quantities in liquid form, it may

be permissible to flush them down the drain with a large amount of water, but it is crucial to

check local regulations first.[11] Solid waste should be placed in a sealed, labeled container

and disposed of through a licensed chemical waste disposal service.[5][11] Do not dispose of

calcium dichloride dihydrate into waterways, as it can be harmful to aquatic life.[2]

Contaminated packaging should be handled in the same manner as the substance itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Calcium
dichloride dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817594#personal-protective-equipment-for-
handling-calcium-dichloride-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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